2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole

• IUPAC Name: 2-(4-nitrophenyl)-5-propan-2-yl-1,3-oxazole
• InChI: InChI=1S/C12H12N2O3/c1-8(2)11-7-13-12(17-11)9-3-5-10(6-4-9)14(15)16/h3-8H,1-2H3
• InChI Key: PHIVFTGTDDTQRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(O1)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

“2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole” is a chemical compound with the CAS Number: 1315368-54-7. It has a molecular weight of 232.24.

Scientific Research Applications

Structural Analysis and Synthesis Approaches

• X-ray Diffraction Studies : The structural details of aminodienes containing an oxazole fragment similar to 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole have been elucidated through X-ray diffraction. These studies contribute to understanding the molecular geometry and intramolecular interactions which are crucial for designing compounds with desired properties (Rybakov et al., 2002).

• Synthesis of Trisubstituted Oxazoles : Research on the synthesis of 2,4,5-trisubstituted oxazoles, which share a similar structural motif with 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole, reveals efficient synthesis routes starting from alpha-methylene ketones. These methods could be relevant for synthesizing derivatives of 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole with potential applications in various fields (Cai et al., 2005).

Application in Biological Studies

• Antimicrobial and Antitubercular Activities : Certain derivatives of oxazole compounds have been synthesized and evaluated for their antimicrobial and antitubercular activities. These studies indicate the potential of oxazole derivatives, including those related to 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole, in developing new therapeutic agents (Samadhiya et al., 2014).

Photophysical Studies and Material Science Applications

• Fluorescent Markers Development : Investigations into the synthesis of compounds from industrial waste, exhibiting photophysical properties suitable for fluorescent markers, highlight the versatility of oxazole derivatives in material science applications. These compounds, by extension, suggest the potential use of 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole in developing fluorescent materials for biodiesel quality monitoring (Pelizaro et al., 2019).